Cas no 61012-19-9 (Lecirelin)
Lecirelin structure
Product Name:Lecirelin
CAS No:61012-19-9
MF:C59H84N16O12
MW:1209.3983
MDL:MFCD32666144
CID:57621
PubChem ID:66577115
Update Time:2024-11-03
Lecirelin Chemical and Physical Properties
Names and Identifiers
-
- Lecirelin
- Supergestran
- 6-(3-Methyl-D-valine)-9-(N-ethyl-L-prolinamide)-10-deglycinamide-luteinizing hormone-releasing factor (pig)
- (Des-Gly¹⁰,tBu-D-Gly⁶,Pro-NHEt⁹)-LHRH
- (Des-Gly10,tBu-D-Gly6,Pro-NHEt9)-LHRH, (D-Tle6)-Leuprolide, (D-Tle6)-Leuprorelin, Lecirelin
- (D-TLE6)-LEUPROLIDE
- Lecirelin (Dalmarelin) Acetate
- GLP-HIS-TRP-SER-TYR-TLE-LEU-ARG-PRO-NHET
- Lecirelin Acetate
- Lecirelin(Dalmarelin) Acetate/
- ABP000519
- 012L199
- 5-Oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-3-methyl-D-valyl-L-leucyl-N~5~-(diaminomethylidene)-L-ornithyl-N-ethyl-L-prolinamide
- 61012-19-9
- (Des-Gly10,tBu-D-Gly6,Pro-NHEt9)-LHRH trifluoroacetate salt
- Gestran
- UNII-ZD8NZ8J5LN
- GLXC-25476
- MS-32049
- ZD8NZ8J5LN
- Lecrelin
- DTXSID00735365
- DA-69143
- Dalmarelin
- F85421
-
- MDL: MFCD32666144
- Inchi: 1S/C59H84N16O12/c1-7-63-55(85)46-15-11-23-75(46)57(87)40(14-10-22-64-58(60)61)68-50(80)41(24-32(2)3)72-56(86)48(59(4,5)6)74-53(83)42(25-33-16-18-36(77)19-17-33)69-54(84)45(30-76)73-51(81)43(26-34-28-65-38-13-9-8-12-37(34)38)70-52(82)44(27-35-29-62-31-66-35)71-49(79)39-20-21-47(78)67-39/h8-9,12-13,16-19,28-29,31-32,39-46,48,65,76-77H,7,10-11,14-15,20-27,30H2,1-6H3,(H,62,66)(H,63,85)(H,67,78)(H,68,80)(H,69,84)(H,70,82)(H,71,79)(H,72,86)(H,73,81)(H,74,83)(H4,60,61,64)/t39-,40-,41-,42-,43-,44-,45-,46-,48-/m0/s1
- InChI Key: XJWIEWPGHRSZJM-MGZASHDBSA-N
- SMILES: O=C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])C([C@]([H])(C([H])([H])O[H])N([H])C([C@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C([C@]([H])(C([H])([H])C1=C([H])N=C([H])N1[H])N([H])C([C@]1([H])C([H])([H])C([H])([H])C(N1[H])=O)=O)=O)=O)=O)=O)=O)=O)N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(N([H])C([H])([H])C([H])([H])[H])=O
Computed Properties
- Exact Mass: 1208.65000
- Monoisotopic Mass: 1208.64546218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 15
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 87
- Rotatable Bond Count: 31
- Complexity: 2420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 432
- XLogP3: 0.8
Experimental Properties
- Color/Form: No data available
- Density: 1.44
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 429.04000
- LogP: 3.35640
Lecirelin Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Powder -80°C 2 years -20°C 1 year In solvent -80°C 6 months -20°C 1 month
Lecirelin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L320053-5mg |
Lecirelin |
61012-19-9 | 5mg |
$92.00 | 2023-05-18 | ||
| TRC | L320053-25mg |
Lecirelin |
61012-19-9 | 25mg |
$345.00 | 2023-05-18 | ||
| TRC | L320053-50mg |
Lecirelin |
61012-19-9 | 50mg |
$586.00 | 2023-05-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L50220-1mg |
LECIRELIN |
61012-19-9 | 1mg |
¥1132.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L50220-10mg |
LECIRELIN |
61012-19-9 | 10mg |
¥3252.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L50220-5mg |
LECIRELIN |
61012-19-9 | 5mg |
¥2272.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L50220-50mg |
LECIRELIN |
61012-19-9 | 50mg |
¥5852.0 | 2021-09-09 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50310-1mg |
Lecirelin |
61012-19-9 | 98% | 1mg |
¥623.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50310-5mg |
Lecirelin |
61012-19-9 | 98% | 5mg |
¥1248.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50310-10mg |
Lecirelin |
61012-19-9 | 98% | 10mg |
¥1782.00 | 2023-09-07 |
Lecirelin Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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